Cas no 91004-47-6 (6,6-Dimethyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarboxylic acid)

• Product Name: 6,6-Dimethyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarboxylic acid
• CAS No: 91004-47-6
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 995432
• PubChem ID: 263651
• Update Time: 2025-04-20

6,6-Dimethyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-2,4-dioxo-3-azabicyclo(3.1.0)hexane-1,5-dicarboxylic acid
• 2-Hydroxy-6,6-dimethyl-4-oxo-3-azabicyclo[3.1.0]hex-2-ene-1,5-dicarboxylic acid
• 6,6-dimethyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarboxylic acid
• SR-01000529068-1
• 91918-20-6
• NSC98305
• NSC 98305
• AKOS001744509
• NSC-98305
• 91004-47-6
• DTXSID70294813
• SR-01000529068
• DTXSID10919452
• 6,6-Dimethyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarboxylic acid

• Inchi： 1S/C9H9NO6/c1-7(2)8(5(13)14)3(11)10-4(12)9(7,8)6(15)16/h1-2H3,(H,13,14)(H,15,16)(H,10,11,12)
• InChI Key： KKJZIXCWOBIQCT-UHFFFAOYSA-N
• SMILES： O=C1C2(C(=O)O)C(C(=O)O)(C(N1)=O)C2(C)C

Computed Properties

• Exact Mass: 227.043
• Monoisotopic Mass: 227.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.761
• Boiling Point: 555.1°C at 760 mmHg
• Flash Point: 289.5°C
• Refractive Index: 1.633